Cas no 865591-85-1 (5-cyano-4-(furan-2-yl)-2-methyl-N-(3-methylphenyl)-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxamide)

• Product Name: 5-cyano-4-(furan-2-yl)-2-methyl-N-(3-methylphenyl)-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxamide
• CAS No: 865591-85-1
• Molecular Formula: C₂₈H₂₆N₄O₃S
• Molecular Weight: 498.596045017242
• CID: 6237040
• PubChem ID: 18559012

5-cyano-4-(furan-2-yl)-2-methyl-N-(3-methylphenyl)-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxamide Properties

Names and Identifiers

• 5-cyano-4-(furan-2-yl)-2-methyl-N-(3-methylphenyl)-6-({(4-methylphenyl)carbamoylmethyl}sulfanyl)-1,4-dihydropyridine-3-carboxamide
• F1417-0039
• 5-cyano-4-(furan-2-yl)-2-methyl-N-(3-methylphenyl)-6-({2-[(4-methylphenyl)amino]-2-oxoethyl}sulfanyl)-1,4-dihydropyridine-3-carboxamide
• 865591-85-1
• 5-cyano-4-(furan-2-yl)-2-methyl-6-[2-(4-methylanilino)-2-oxoethyl]sulfanyl-N-(3-methylphenyl)-1,4-dihydropyridine-3-carboxamide
• 5-cyano-4-(furan-2-yl)-2-methyl-6-((2-oxo-2-(p-tolylamino)ethyl)thio)-N-(m-tolyl)-1,4-dihydropyridine-3-carboxamide
• 5-cyano-4-(furan-2-yl)-2-methyl-N-(3-methylphenyl)-6-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,4-dihydropyridine-3-carboxamide
• AKOS005633649

• InChIKey： DZRJEEFOWXADIX-UHFFFAOYSA-N
• Inchi： 1S/C28H26N4O3S/c1-17-9-11-20(12-10-17)31-24(33)16-36-28-22(15-29)26(23-8-5-13-35-23)25(19(3)30-28)27(34)32-21-7-4-6-18(2)14-21/h4-14,26,30H,16H2,1-3H3,(H,31,33)(H,32,34)
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=C(C#N)C(C2=CC=CO2)C(C(NC2C=CC=C(C)C=2)=O)=C(C)N1

Computed Properties

• Exact Mass: 498.17256188g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 498.17256188g/mol
• Heavy Atom Count: 36
• Complexity: 944
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides